Cas no 1071296-33-7 (2-{5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide)

• Product Name: 2-{5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide
• CAS No: 1071296-33-7
• MF: C₁₇H₁₆N₈OS
• MW: 380.426939964294
• MDL: MFCD11696422
• CID: 1071857
• PubChem ID: 25219144
• Update Time: 2025-05-25

2-{5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide
• 2-[[5-(benzotriazol-1-ylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• AKOS002657617
• STK502851
• 2-{[5-(1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
• 2-((5-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• LS-01444
• ALBB-004006
• 1071296-33-7
• MFCD11696422
• SB86644
• 2-({5-[(1H-1,2,3-benzotriazol-1-yl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetohydrazide
• 2-{[5-(1H-benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
• 2-{5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide

• MDL： MFCD11696422
• Inchi： 1S/C17H16N8OS/c18-19-16(26)11-27-17-22-21-15(25(17)12-6-2-1-3-7-12)10-24-14-9-5-4-8-13(14)20-23-24/h1-9H,10-11,18H2,(H,19,26)
• InChI Key： ZGBWDXCKNPVFMO-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(CN2C3C=CC=CC=3N=N2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 380.11677834g/mol
• Monoisotopic Mass: 380.11677834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 142Ų

Additional information on 2-{5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide

Recent Advances in the Study of 2-{5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide (CAS: 1071296-33-7)

The compound 2-{5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide (CAS: 1071296-33-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of 1071296-33-7, which combines a benzotriazole moiety with a 1,2,4-triazole scaffold. This structural combination has been shown to enhance the compound's ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro and in vivo studies have demonstrated that 2-{5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide exhibits promising antimicrobial and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the growth of drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

Further investigations into the compound's mechanism of action have revealed its potential as a modulator of key signaling pathways. For example, a recent preprint on bioRxiv suggested that 1071296-33-7 may interfere with the NF-κB pathway, thereby reducing the production of pro-inflammatory cytokines. These findings open new avenues for the development of novel anti-inflammatory agents based on this chemical scaffold.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-{5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide. Current research efforts are focused on improving its bioavailability and reducing potential off-target effects. Collaborative studies between academic and industrial researchers are underway to explore structural derivatives and formulation strategies that could enhance its therapeutic potential.

In conclusion, 1071296-33-7 represents a compelling case study in the intersection of chemical synthesis and biological activity. Its dual functionality as an antimicrobial and anti-inflammatory agent positions it as a valuable candidate for further drug development. Future research should prioritize translational studies to evaluate its efficacy and safety in clinical settings, as well as explore its potential applications in other therapeutic areas, such as oncology and neurodegenerative diseases.